1-(2-Fluorophenyl)-4-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperazine

• Molecular Formula: C21H27FN4
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-4-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperazine
• InChI: InChI=1S/C21H27FN4/c22-20-3-1-2-4-21(20)26-15-13-25(14-16-26)19-7-11-24(12-8-19)17-18-5-9-23-10-6-18/h1-6,9-10,19H,7-8,11-17H2
• InChI Key: WVWKHQPTTFAKPD-UHFFFAOYSA-N
• SMILES: C1CN(CCC1N2CCN(CC2)C3=CC=CC=C3F)CC4=CC=NC=C4

Description

1-(2-Fluorophenyl)-4-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperazine is a chemical compound that has been extensively studied for its potential applications in the field of neuroscience. This compound is a selective serotonin receptor agonist and has been shown to have potential therapeutic effects for a range of neurological disorders.

Mechanism of Action

1-(2-Fluorophenyl)-4-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperazine is a selective serotonin receptor agonist, meaning that it binds to and activates serotonin receptors in the brain. Specifically, this compound has been shown to have high affinity for the 5-HT1A and 5-HT2A receptors. Activation of these receptors has been linked to a range of neurological effects, including changes in mood, cognition, and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and not fully understood. However, studies have shown that this compound can modulate serotonin signaling in the brain, leading to changes in mood, cognition, and behavior. Additionally, this compound has been shown to have potential neuroprotective effects and may have applications in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-Fluorophenyl)-4-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperazine for lab experiments is its selectivity for serotonin receptors. This compound can be used to study the function of specific serotonin receptor subtypes in the brain. However, one limitation of this compound is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research on 1-(2-Fluorophenyl)-4-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperazine. One area of interest is the potential therapeutic applications of this compound for neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential for off-target effects. Finally, this compound may have applications as a tool for studying the function of serotonin receptors in the brain.

Synthesis Methods

The synthesis of 1-(2-Fluorophenyl)-4-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperazine involves a multi-step process that starts with the reaction of 4-piperidinone hydrochloride with 2-fluoroaniline. This reaction results in the formation of 1-(2-Fluorophenyl)-4-piperidinone, which is then reacted with 4-(pyridin-4-ylmethyl)piperidine to form the final product.

Scientific Research Applications

1-(2-Fluorophenyl)-4-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperazine has been extensively studied for its potential applications in the field of neuroscience. This compound has been shown to have potential therapeutic effects for a range of neurological disorders, including depression, anxiety, and schizophrenia. Additionally, this compound has been shown to have potential as a tool for studying the function of serotonin receptors in the brain.